[2-(Methanesulfonylsulfanyl)ethyl](methyl)amine hydrobromide

• Molecular Formula: C4H12BrNO2S2
• Molecular Weight: 250.2 g/mol
• IUPAC Name: N-methyl-2-methylsulfonylsulfanylethanamine;hydrobromide
• InChI: InChI=1S/C4H11NO2S2.BrH/c1-5-3-4-8-9(2,6)7;/h5H,3-4H2,1-2H3;1H
• InChI Key: TUXMWUXHSPLOKT-UHFFFAOYSA-N
• Canonical SMILES: CNCCSS(=O)(=O)C.Br

Description

2-(Methanesulfonylsulfanyl)ethylamine hydrobromide is a structurally complex organic compound characterized by a methanesulfonylsulfanyl (-S-SO₂-CH₃) group attached to an ethyl chain, which is further substituted by a methylamine group. The hydrobromide salt enhances its stability and solubility, making it suitable for pharmaceutical and chemical research.

Preparation Methods

The synthesis of 2-(Methylamino)ethyl Methanethiosulfonate Hydrobromide typically involves the reaction of 2-aminoethanol with methanesulfonyl chloride to produce 2-aminoethyl methanesulfonate. This intermediate is then reacted with methylamine to form 2-(methylamino)ethyl methanesulfonate. Finally, the product is treated with hydrobromic acid to yield 2-(Methylamino)ethyl Methanethiosulfonate Hydrobromide .

Chemical Reactions Analysis

2-(Methylamino)ethyl Methanethiosulfonate Hydrobromide undergoes various chemical reactions, including:

Substitution Reactions: It can react with nucleophiles, leading to the substitution of the methanethiosulfonate group.

Oxidation and Reduction: The compound can undergo redox reactions, particularly involving the sulfur atom.

Hydrolysis: In the presence of water, it can hydrolyze to form the corresponding sulfonic acid and amine.

Common reagents used in these reactions include nucleophiles like thiols and amines, oxidizing agents like hydrogen peroxide, and reducing agents like dithiothreitol. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

2-(Methylamino)ethyl Methanethiosulfonate Hydrobromide is widely used in scientific research, particularly in the following areas:

Chemistry: It is used as a reagent for modifying cysteine residues in peptides and proteins, aiding in the study of protein structure and function.

Biology: The compound is employed in the study of protein-protein interactions and the mapping of protein active sites.

Industry: The compound is used in the synthesis of other organic compounds, including fluorescent labeling reagents.

Mechanism of Action

The primary mechanism of action of 2-(Methylamino)ethyl Methanethiosulfonate Hydrobromide involves the modification of cysteine residues in proteins. The methanethiosulfonate group reacts with the thiol group of cysteine, forming a covalent bond and modifying the protein’s structure and function. This modification can affect the protein’s activity, stability, and interactions with other molecules .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The uniqueness of 2-(Methanesulfonylsulfanyl)ethylamine hydrobromide becomes evident when compared to analogs with variations in substituent groups, positioning, and biological activity. Below is a detailed analysis:

Structural Analogs with Sulfur-Containing Groups

Compound Name	Structural Features	Key Differences	Biological Activity/Reactivity
1-[2-(Methylsulfanyl)phenyl]ethan-1-amine hydrochloride	Methylsulfanyl (-S-CH₃) group on phenyl ring	Lacks methanesulfonylsulfanyl (-S-SO₂-CH₃) group; simpler structure	Moderate antimicrobial activity due to sulfur-mediated interactions
2-[2-(Methylsulfonyl)phenyl]ethylamine hydrochloride	Methylsulfonyl (-SO₂-CH₃) group on phenyl ring	Sulfonyl instead of sulfonylsulfanyl; different electronic effects	Enhanced binding to cancer-related targets via sulfonyl polarity
N-[4-bromo-2-(hydroxymethyl)phenyl]methanesulfonamide	Methanesulfonamide (-SO₂-NH₂) and hydroxymethyl groups	Bromine and hydroxymethyl substituents increase hydrophilicity	Versatile chemical modifications for drug design

Ethylamine Hydrobromide Derivatives

Compound Name	Substituent	Key Properties	Applications
[1-(2,4-Dimethoxyphenyl)ethyl]methylamine hydrobromide	Dimethoxyphenyl group	Aromatic ring enhances lipophilicity; methoxy groups influence receptor binding	Neurotransmitter research due to amine functionality
2-{[(4-Chlorophenyl)methyl]sulfanyl}ethan-1-amine hydrochloride	Chlorophenyl and sulfanyl groups	Chlorine increases lipophilicity and membrane permeability	Strong antibacterial and anticancer activity
Ethyl 2-{[4-(methylsulfanyl)phenyl]amino}-2-phenylacetate	Methylsulfanyl and phenyl groups	Ester group enables prodrug potential	Antimicrobial and anti-inflammatory applications

Key Insight : The absence of an aromatic ring in 2-(Methanesulfonylsulfanyl)ethylamine hydrobromide distinguishes it from phenyl-substituted analogs, likely reducing off-target interactions while maintaining solubility via the hydrobromide salt .

Impact of Substituent Positioning

Positional isomers of sulfur-containing compounds exhibit marked differences in activity:

• 1-[2-(Methylsulfanyl)phenyl]ethan-1-amine hydrochloride (2-position substituent) shows higher antimicrobial activity than its 3- or 4-position isomers due to optimal steric and electronic interactions .
• 2-[4-(Methylsulfonyl)phenyl]ethylamine (4-position sulfonyl) demonstrates stronger anticancer activity than 2-position analogs, attributed to improved target binding .

Key Insight : The ethyl-linked methanesulfonylsulfanyl group in 2-(Methanesulfonylsulfanyl)ethylamine hydrobromide may offer conformational flexibility, enabling interactions with diverse biological targets compared to rigid aromatic analogs.